N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-phenylbutanamide

• IUPAC Name: N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-phenylbutanamide
• InChI: InChI=1S/C21H21N3O3S/c1-2-17(15-9-5-3-6-10-15)21(25)22-20-18-13-28(26,27)14-19(18)23-24(20)16-11-7-4-8-12-16/h3-12,17H,2,13-14H2,1H3,(H,22,25)
• InChI Key: QUZJMSQCORYDBN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=C3CS(=O)(=O)CC3=NN2C4=CC=CC=C4
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol

Description

N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-phenylbutanamide, also known as DPTIP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Computational and Pharmacological Potential

The computational and pharmacological potential of novel derivatives, including pyrazole compounds, has been explored in various studies. These compounds have been investigated for their docking against targets such as epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lypoxygenase (5-LOX). Research has demonstrated that certain derivatives exhibit moderate inhibitory effects in assays, possess good affinity for COX-2 and 5-LOX, and show potential in toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions (M. Faheem, 2018).

Antimicrobial and Anti-inflammatory Agents

Several studies have focused on synthesizing novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives bearing an aryl sulfonate moiety to evaluate their anti-bacterial, antifungal, and anti-inflammatory activities. Some compounds have demonstrated significant potential as antimicrobial and anti-inflammatory agents, opening new avenues for therapeutic applications (B. V. Kendre, M. G. Landge, S. Bhusare, 2015).

Antiviral and Anticancer Activity

Research has also identified pyrazoline compounds as promising candidates for the development of anti-Yellow Fever Virus (YFV) agents. Structural optimization studies have yielded analogues with reduced cytotoxicity and improved potency as YFV inhibitors. Some of these compounds have exhibited specific activity against YFV, with low micromolar range EC50 values, showcasing their potential in antiviral therapy (R. Fioravanti et al., 2017).

Antioxidant and Antihyperglycemic Agents

Coumarin derivatives containing pyrazole and indenone rings have been synthesized and evaluated for their antioxidant and antihyperglycemic activities. Certain derivatives have shown promising DPPH radical scavenging activity, ferrous ion chelating ability, and reductive capability, along with significant reduction in glucose concentration in in vivo models, indicating their potential as antioxidant and antihyperglycemic agents (R. Kenchappa et al., 2017).